A Comprehensive Technical Guide to 2-Amino-5-fluoropyrimidine: A Cornerstone in Modern Medicinal Chemistry
A Comprehensive Technical Guide to 2-Amino-5-fluoropyrimidine: A Cornerstone in Modern Medicinal Chemistry
Introduction: The Strategic Importance of Fluorinated Pyrimidines
In the landscape of contemporary drug discovery and development, the pyrimidine scaffold stands as a privileged structure, integral to a vast array of therapeutic agents.[1] Its significance is further amplified through strategic fluorination, a chemical modification known to profoundly influence a molecule's metabolic stability, binding affinity, and overall pharmacokinetic profile.[2] 2-Amino-5-fluoropyrimidine (also known as 5-fluoro-2-pyrimidinamine) emerges as a pivotal building block in this domain, offering a unique combination of reactive sites and advantageous physicochemical properties. This guide provides an in-depth exploration of 2-Amino-5-fluoropyrimidine, from its core properties and synthesis to its critical applications, tailored for researchers, scientists, and professionals in drug development.
Core Properties and Identification
A thorough understanding of a compound's fundamental characteristics is the bedrock of its effective application in research and development.
Nomenclature and Identification:
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CAS Number: 1683-85-8
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IUPAC Name: 5-fluoropyrimidin-2-amine[3]
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Synonyms: 2-Amino-5-fluoropyrimidine, 5-fluoro-2-pyrimidinamine
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Molecular Formula: C₄H₄FN₃[4]
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Molecular Weight: 113.09 g/mol [3]
Physicochemical Data:
| Property | Value | Source |
| Appearance | White to light yellow solid | [4] |
| Purity | Typically ≥ 98% (HPLC) | [4] |
| Melting Point | 192-193 °C | [5] |
| Solubility | While quantitative data is not widely published, its polarity suggests some solubility in polar solvents like water, methanol, and ethanol.[6][7] Its positive logP value also indicates likely solubility in organic solvents. | [6] |
| Storage | Store at 0-8 °C under an inert atmosphere. | [4] |
Strategic Synthesis of 2-Amino-5-fluoropyrimidine
The synthesis of fluorinated heterocyclic compounds often requires multi-step pathways. While various methods exist, a common and illustrative route to a related and structurally similar compound, 2-amino-5-fluoropyridine, starts from the readily available 2-aminopyridine. This pathway involves a sequence of well-established organic reactions, providing a clear example of the strategic introduction of functional groups.[8][9] A plausible analogous synthesis for 2-Amino-5-fluoropyrimidine would follow a similar logic, starting from 2-aminopyrimidine.
Illustrative Synthesis Pathway
The following diagram outlines a logical, multi-step synthesis. The rationale behind this pathway is the sequential introduction of the nitro group, which acts as a precursor to the second amino group after the critical fluorination step. Acetylation of the initial amino group serves to protect it and modulate its directing effects during nitration.
Caption: A plausible multi-step synthesis of 2-Amino-5-fluoropyrimidine.
Detailed Experimental Protocol (Illustrative)
This protocol is a representative procedure based on established chemical transformations for similar structures.[8][9] Researchers should adapt and optimize these steps based on laboratory conditions and safety assessments.
Materials:
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2-Aminopyrimidine
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Acetic anhydride
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Concentrated Sulfuric Acid (H₂SO₄)
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Fuming Nitric Acid (HNO₃)
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Hydrochloric Acid (HCl)
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Sodium Nitrite (NaNO₂)
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Fluoroboric Acid (HBF₄)
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Palladium on Carbon (Pd/C, 10%)
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Hydrogen Gas (H₂)
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Appropriate organic solvents (e.g., Ethanol, Diethyl Ether)
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Sodium Bicarbonate (NaHCO₃) solution
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Anhydrous Magnesium Sulfate (MgSO₄)
Workflow:
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Step 1: Acetylation of 2-Aminopyrimidine
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Rationale: The amino group of 2-aminopyrimidine is protected as an acetamide to prevent side reactions and to act as an ortho-, para-director for the subsequent electrophilic nitration.
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Procedure: Dissolve 2-aminopyrimidine in a suitable solvent and cool in an ice bath. Slowly add acetic anhydride dropwise with stirring. Allow the reaction to warm to room temperature and stir for several hours. Quench the reaction with water and collect the precipitated 2-acetamidopyrimidine by filtration.
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Step 2: Nitration
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Rationale: Introduction of a nitro group at the 5-position is achieved via electrophilic aromatic substitution. The acetamido group directs the nitration to the C5 position.
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Procedure: Slowly add 2-acetamidopyrimidine to a cooled mixture of concentrated sulfuric acid and fuming nitric acid. Maintain a low temperature during the addition. After the addition is complete, allow the mixture to stir at a controlled temperature until the reaction is complete (monitored by TLC). Pour the reaction mixture onto ice and neutralize carefully with a base to precipitate the product, 2-acetamido-5-nitropyrimidine.
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Step 3: Hydrolysis
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Rationale: The protecting acetyl group is removed to regenerate the free amino group, yielding 2-amino-5-nitropyrimidine.
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Procedure: Reflux the 2-acetamido-5-nitropyrimidine in an aqueous solution of hydrochloric acid. Monitor the reaction for the disappearance of the starting material. Cool the solution and neutralize with a base to precipitate the product.
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-
Step 4 & 5: Diazotization and Schiemann Reaction
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Rationale: This two-part sequence is a classic method for introducing fluorine onto an aromatic ring. The primary amine is converted to a diazonium salt, which is then thermally decomposed in the presence of a fluoride source (from HBF₄) to yield the fluoro-substituted pyrimidine.
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Procedure: Dissolve 2-amino-5-nitropyrimidine in aqueous fluoroboric acid and cool to 0-5 °C. Add a solution of sodium nitrite dropwise, maintaining the low temperature. The resulting diazonium salt is then isolated and carefully heated to induce decomposition, releasing nitrogen gas and forming 2-fluoro-5-nitropyrimidine.
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Step 6: Reduction of the Nitro Group
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Rationale: The final step is the reduction of the nitro group to the desired primary amine, yielding the target compound.
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Procedure: Dissolve 2-fluoro-5-nitropyrimidine in a suitable solvent like ethanol. Add a catalytic amount of Pd/C. Subject the mixture to hydrogenation in a Parr apparatus or using a balloon filled with hydrogen gas. Monitor the reaction until completion. Filter the mixture through Celite to remove the catalyst and evaporate the solvent to obtain 2-Amino-5-fluoropyrimidine.
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Purification and Characterization:
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The final product should be purified, typically by recrystallization or column chromatography.
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Characterization is essential to confirm the structure and purity using techniques such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.
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Reactivity and Chemical Behavior
The chemical reactivity of 2-Amino-5-fluoropyrimidine is governed by the interplay of the electron-donating amino group and the electron-withdrawing effects of the fluorine atom and the pyrimidine ring nitrogens.
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Amino Group Reactivity: The primary amino group at the C2 position can act as a nucleophile and can be readily acylated, alkylated, or used in coupling reactions to build more complex molecular scaffolds.
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Pyrimidine Ring: The pyrimidine ring itself is electron-deficient and can be susceptible to nucleophilic aromatic substitution, although the specific reaction conditions would be critical.
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Influence of Fluorine: The fluorine atom at the C5 position enhances the electron-withdrawing nature of the ring system, which can influence the pKa of the amino group and the overall reactivity of the molecule.[2] This modification is a key reason for its utility in medicinal chemistry, as it can impart desirable properties to the final drug candidate.[10]
Applications in Drug Discovery and Beyond
2-Amino-5-fluoropyrimidine is not an end product itself but a high-value intermediate. Its applications are broad and impactful.
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Pharmaceutical Development: It is a key building block in the synthesis of antiviral and anticancer agents.[4] The fluoropyrimidine core is a well-established pharmacophore in oncology, with drugs like 5-Fluorouracil being a mainstay of cancer chemotherapy for decades.[11][12] The unique structure of 2-Amino-5-fluoropyrimidine allows for the development of targeted therapies with potentially enhanced efficacy and selectivity.[4]
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Agrochemicals: This compound is also utilized in the formulation of modern herbicides and fungicides, contributing to crop protection and sustainable agriculture.[4]
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Biochemical Research: Researchers use 2-Amino-5-fluoropyrimidine and its derivatives in studies of nucleic acid metabolism and enzyme inhibition, providing valuable insights into fundamental biological processes.[4]
Safety and Handling
As with any laboratory chemical, proper safety protocols must be strictly followed when handling 2-Amino-5-fluoropyrimidine.
Hazard Identification:
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Harmful if swallowed (H302)
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Causes skin irritation (H315)
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Causes serious eye irritation (H319)
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Harmful if inhaled (H332)
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May cause respiratory irritation (H335)
Recommended Precautions:
-
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[13]
-
Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles with side-shields, and a lab coat.[14][15]
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Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust. Wash hands thoroughly after handling.[13][15]
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[15]
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Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[14]
Conclusion
2-Amino-5-fluoropyrimidine represents a confluence of strategic chemical design and practical utility. Its fluorinated pyrimidine core provides a robust platform for the synthesis of a new generation of pharmaceuticals and agrochemicals. For researchers in medicinal chemistry and related fields, a comprehensive understanding of this molecule's properties, synthesis, and reactivity is essential for unlocking its full potential in the development of innovative and effective chemical entities.
References
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Perni, R. B., & Schlessinger, S. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. Molecules, 25(15), 3468. Available at: [Link]
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Perni, R. B., & Schlessinger, S. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. Molecules, 25(15), 3468. Available at: [Link]
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PubChem. (n.d.). 2-Amino-5-fluoropyrimidine. National Center for Biotechnology Information. Retrieved from [Link]
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Ningbo Inno Pharmchem Co., Ltd. (2025). 2-Amino-5-fluoropyridine: Comprehensive Overview and Applications. Retrieved from [Link]
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Perni, R. B., & Schlessinger, S. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. ResearchGate. Retrieved from [Link]
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MDPI. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Retrieved from [Link]
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Heidelberger, C., & Ansfield, F. J. (1963). Experimental and Clinical Use of Fluorinated Pyrimidines in Cancer Chemotherapy. Cancer Research, 23(8_Part_1), 1226–1243. Available at: [Link]
- Google Patents. (n.d.). CN103923019A - Preparation method of 2-hydroxy-4-amino-5-fluoropyrimidine.
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The Study of Base Catalysed Synthesis of 2-Chloro– 4–Amino–5-Flouropyrimidine from a biologically active precursor 5-Flourouracil. (n.d.). Retrieved from [Link]
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Synthesis of 2-amino-5-fluoropyridine. (2025). ResearchGate. Retrieved from [Link]
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Pauton, M., et al. (2019). First radiosynthesis of 2-amino-5-[18F]fluoropyridines. Royal Society of Chemistry. Retrieved from [Link]
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SpectraBase. (n.d.). 2-amino-5-fluoropyrimidine. Retrieved from [Link]
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Solubility of Things. (n.d.). 6-Amino-5-fluoropyrimidin-2(1H)-one. Retrieved from [Link]
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Al-Zaydi, K. M., et al. (2013). Approaches towards the synthesis of a novel class of 2-amino-5-arylazonicotinate, pyridazinone and pyrido[2,3-d]pyrimidine derivatives as potent antimicrobial agents. Chemistry Central Journal, 7, 68. Available at: [Link]
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Improvement on the Synthesis of 2-Amino-5-Fluoropyridine. (n.d.). Dissertation. Retrieved from [Link]
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